Ethyl 2-(2,6-difluorobenzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-[(2,6-difluorobenzoyl)amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C19H20F2N2O3S.ClH/c1-3-23-9-8-11-14(10-23)27-18(15(11)19(25)26-4-2)22-17(24)16-12(20)6-5-7-13(16)21;/h5-7H,3-4,8-10H2,1-2H3,(H,22,24);1H
• InChI Key: PIYGXIBTPBRNLA-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)C3=C(C=CC=C3F)F.Cl
• Molecular Formula: C19H21ClF2N2O3S
• Molecular Weight: 430.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxylate ester, an amide, and a tetrahydrothieno[2,3-c]pyridine ring system. The presence of fluorine atoms and the hydrochloride salt form suggest that it might have interesting reactivity or biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting from simpler building blocks. The tetrahydrothieno[2,3-c]pyridine ring system might be formed via a cyclization reaction, while the amide and ester groups could be introduced using standard amide and ester coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the tetrahydrothieno[2,3-c]pyridine core, with the amide and ester groups providing additional complexity. The presence of fluorine atoms could influence the electronic properties of the molecule, potentially affecting its reactivity or interactions with other molecules.

Chemical Reactions Analysis

As an organic compound, this molecule could participate in a variety of chemical reactions. The amide and ester groups are both susceptible to hydrolysis, and the fluorine atoms might be displaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and the ionic hydrochloride salt form could increase its solubility in water.

Scientific Research Applications

Antibacterial Evaluation

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Synthesis of Tetrahydrobenzothiophene Derivatives

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Study of Intermolecular Interactions

. This provides valuable insights into the intermolecular interactions in the crystal structure of the compound.

Future Directions

The study and application of this compound could be a potential area for future research, particularly if it shows promising biological activity or interesting chemical reactivity.